molecular formula C11H11F3O2 B8755836 Ethyl 3-(2,4,6-trifluorophenyl)propanoate CAS No. 377084-09-8

Ethyl 3-(2,4,6-trifluorophenyl)propanoate

Cat. No. B8755836
CAS RN: 377084-09-8
M. Wt: 232.20 g/mol
InChI Key: NQDLQWQIEGUNLJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 3-(2,4,6-trifluorophenyl)propanoate is a useful research compound. Its molecular formula is C11H11F3O2 and its molecular weight is 232.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl 3-(2,4,6-trifluorophenyl)propanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 3-(2,4,6-trifluorophenyl)propanoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

377084-09-8

Product Name

Ethyl 3-(2,4,6-trifluorophenyl)propanoate

Molecular Formula

C11H11F3O2

Molecular Weight

232.20 g/mol

IUPAC Name

ethyl 3-(2,4,6-trifluorophenyl)propanoate

InChI

InChI=1S/C11H11F3O2/c1-2-16-11(15)4-3-8-9(13)5-7(12)6-10(8)14/h5-6H,2-4H2,1H3

InChI Key

NQDLQWQIEGUNLJ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CCC1=C(C=C(C=C1F)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Pd/C (0.5 g, 10%, 50% water wet) was added to a solution of ethyl (2E)-3-(2,4,6-trifluorophenyl)-2-propenoate (2.0 g, 8.69 mmol) in ethyl acetate (40 mL) under an argon atmosphere, followed by TEA (2.409 mL, 17.38 mmol) and formic acid (1.666 mL, 43.4 mmol). The reaction mixture was refluxed at 90° C. under argon for 1 h. The reaction mixture was filtered through a celite pad and the filtrate was then washed with water, 5% NaHCO3 solution and brine, before being dried over Na2SO4. Solvent evaporation under reduced pressure yielded the title compound as a pale yellow oil (1.8 g, 89% yield). LCMS: 3.41 min, [M+H+]=232.9
[Compound]
Name
TEA
Quantity
2.409 mL
Type
reactant
Reaction Step One
Quantity
1.666 mL
Type
reactant
Reaction Step Two
Quantity
2 g
Type
reactant
Reaction Step Three
Quantity
40 mL
Type
solvent
Reaction Step Three
Name
Quantity
0.5 g
Type
catalyst
Reaction Step Three
Yield
89%

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